Cas no 650597-67-4 (1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2R)-)

1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2R)- structure
650597-67-4 structure
Product Name:1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2R)-
CAS No:650597-67-4
MF:C10H10O4
MW:194.184003353119
CID:409093
PubChem ID:735508
Update Time:2025-04-19

1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2R)-
    • DTXSID80352796
    • AC1LEG1W
    • 650597-67-4
    • Inchi: 1S/C10H10O4/c1-12-10(11)9-6-13-7-4-2-3-5-8(7)14-9/h2-5,9H,6H2,1H3/t9-/m1/s1
    • InChI Key: SNLAAGHHNZECPE-SECBINFHSA-N
    • SMILES: O1C2C=CC=CC=2OC[C@@H]1C(=O)OC

Computed Properties

  • Exact Mass: 194.0579
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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